Cas no 1154392-39-8 ((2,4-Difluorophenyl)(pyridin-3-yl)methyl(ethyl)amine)

• Product Name: (2,4-Difluorophenyl)(pyridin-3-yl)methyl(ethyl)amine
• CAS No: 1154392-39-8
• MF: C₁₄H₁₄F₂N₂
• MW: 248.271170139313
• CID: 5073310
• Update Time: 2025-05-19

(2,4-Difluorophenyl)(pyridin-3-yl)methyl(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• [(2,4-difluorophenyl)(pyridin-3-yl)methyl](ethyl)amine
• N-[(2,4-difluorophenyl)-pyridin-3-ylmethyl]ethanamine
• Z1206619852
• (2,4-Difluorophenyl)(pyridin-3-yl)methyl(ethyl)amine

• Inchi： 1S/C14H14F2N2/c1-2-18-14(10-4-3-7-17-9-10)12-6-5-11(15)8-13(12)16/h3-9,14,18H,2H2,1H3
• InChI Key： JXEMYXOELWAHNO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C1C=NC=CC=1)NCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 2.5
• Topological Polar Surface Area: 24.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 324.5±37.0 °C at 760 mmHg
• Flash Point: 150.1±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(2,4-Difluorophenyl)(pyridin-3-yl)methyl(ethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2,4-Difluorophenyl)(pyridin-3-yl)methyl(ethyl)amine

Compound CAS No. 1154392-39-8: (2,4-Difluorophenyl)(pyridin-3-yl)methyl(ethyl)amine

The compound CAS No. 1154392-39-8, also known as (2,4-Difluorophenyl)(pyridin-3-yl)methyl(ethyl)amine, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The presence of a fluorine atom at the 2 and 4 positions of the phenyl ring in this compound contributes to its enhanced stability and bioavailability. Fluorine substitution is known to improve pharmacokinetic properties, making this compound a valuable candidate for drug development.

The structure of this compound also includes a pyridine ring at the 3-position, which introduces additional electronic effects. Pyridine moieties are known for their ability to participate in hydrogen bonding and π-interactions, which are crucial for molecular recognition and binding affinity in biological systems. This feature makes the compound particularly interesting for researchers exploring new drug delivery systems and enzyme inhibitors.

One of the most notable aspects of this compound is its methyl(ethyl)amine group. This functional group plays a critical role in modulating the compound's reactivity and solubility. Recent research has demonstrated that such amine-containing compounds can act as effective ligands in metalloenzyme inhibition, potentially opening new avenues for anti-cancer therapies.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of palladium catalysts has been shown to significantly enhance the efficiency of these reactions, leading to higher yields and better purity. Researchers have also explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining high-quality standards.

The pharmacological activity of this compound has been extensively studied in vitro and in vivo models. Recent findings suggest that it exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, preliminary studies indicate that it may have anti-tumor activity by targeting specific oncogenic signaling pathways.

From an application standpoint, this compound holds promise in several areas. Its unique electronic properties make it a potential candidate for use in organic electronics, such as OLEDs and sensors. Furthermore, its ability to act as a chiral auxiliary in asymmetric synthesis has been explored, offering new possibilities for enantioselective drug production.

In conclusion, the compound CAS No. 1154392-39-8, or (2,4-Difluorophenyl)(pyridin-3-yl)methyl(ethyl)amine, represents a significant advancement in modern organic chemistry. Its versatile structure and promising biological activities make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in future innovations within the chemical and pharmaceutical industries.